2-Amino-N-(4-ethylcyclohexyl)benzamide

• IUPAC Name: 2-amino-N-(4-ethylcyclohexyl)benzamide
• InChI: InChI=1S/C15H22N2O/c1-2-11-7-9-12(10-8-11)17-15(18)13-5-3-4-6-14(13)16/h3-6,11-12H,2,7-10,16H2,1H3,(H,17,18)
• InChI Key: CYBTYBZKJORUFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NC(=O)C2=CC=CC=C2N
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

2-Amino-N-(4-ethylcyclohexyl)benzamide is a chemical compound with the CAS Number: 915923-16-9. It has a molecular weight of 246.35 and its IUPAC name is this compound. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H22N2O/c1-2-11-7-9-12(10-8-11)17-15(18)13-5-3-4-6-14(13)16/h3-6,11-12H,2,7-10,16H2,1H3,(H,17,18).

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 246.35.

Scientific Research Applications

Pharmacology and Toxicology of Novel Synthetic Opioids

Synthetic Opioid Receptor Agonists

Research on non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides, highlights the importance of tracking emerging psychoactive substances. These compounds, developed initially in the 1970s and 1980s, have been associated with significant impact on drug markets due to their euphoric effects and potential for abuse. Studies recommend pre-emptive research on these compounds to understand their drug metabolism and pharmacokinetic data, emphasizing the need for detection methods that consider stereochemistry due to its influence on potency (Sharma et al., 2018).

Clinical Use of Metoclopramide

Gastro-Intestinal Applications

Metoclopramide, a 4-amino-5-chloro-2-methoxy-N-(2-diethyl-aminoethyl) benzamide, is used in gastro-intestinal diagnostics and the treatment of various vomiting and gastro-intestinal disorders. Its pharmacodynamic studies show rapid effects on the motility of the gastro-intestinal tract, highlighting the therapeutic potential of benzamide derivatives in clinical settings (Pinder et al., 2012).

Environmental and Medical Applications of Nitisinone

Degradation and Stability

Nitisinone, a triketone herbicide turned medical treatment for hepatorenal tyrosinemia, showcases the diverse applications of benzamide derivatives. Studies on its stability and degradation pathways, including LC-MS/MS analysis, contribute to understanding the environmental and medical implications of such compounds (Barchańska et al., 2019).

Benzothiazole Derivatives as Antimicrobial and Antiviral Agents

Pharmaceutical Chemistry

Benzothiazole derivatives exhibit a range of therapeutic capabilities, including antitumor, anticancer, antioxidant, and antimicrobial activities. Their structural similarity to heterocyclic compounds like penicillin underscores the potential of benzamide derivatives in developing new antimicrobial and antiviral drugs (Elamin et al., 2020).

Reduction of Toxic Substances in Food by Lactic Acid Bacteria

Food Safety

Lactic acid bacteria (LAB) can reduce toxic substances in food, such as heterocyclic amines and acrylamide, through adsorption or degradation. This research highlights the importance of understanding the interactions between benzamide derivatives and microorganisms for food safety improvements (Shao et al., 2021).